Methyl 4-bromomethyl-2-methoxymethoxybenzoate

• Molecular Formula: C11H13BrO4
• Molecular Weight: 289.12 g/mol
• IUPAC Name: methyl 4-(bromomethyl)-2-(methoxymethoxy)benzoate
• InChI: InChI=1S/C11H13BrO4/c1-14-7-16-10-5-8(6-12)3-4-9(10)11(13)15-2/h3-5H,6-7H2,1-2H3
• InChI Key: BITPTKKBOQIYHC-UHFFFAOYSA-N
• Canonical SMILES: COCOC1=C(C=CC(=C1)CBr)C(=O)OC

Description

Methyl 4-bromomethyl-2-methoxymethoxybenzoate is a useful research compound. Its molecular formula is C11H13BrO4 and its molecular weight is 289.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of methyl 2-methoxymethoxy-4-methylbenzoate (9.41 g, 0.0448 mol) in 150 mL of carbon tetrachloride was added N-bromosuccinimide (7.97 g, 0.0448 mol) and benzoyl peroxide (0.45 g, 0.002 mol). The reaction mixture was refluxed for 18 hours. The solid was filtered and the filtrate was concentrated in vacuo to give 13.2 g of an oil. The product was purified by flash chromatography on silica gel eluting with 20% ethyl acetate in hexane to give 10.2 g (79%) of product as an oil.